![molecular formula C5H10O4S B2461826 4,6-Dimethyl-[1,3,2]dioxathiane 2,2-dioxide CAS No. 63082-73-5](/img/structure/B2461826.png)
4,6-Dimethyl-[1,3,2]dioxathiane 2,2-dioxide
Overview
Description
4,6-Dimethyl-[1,3,2]dioxathiane 2,2-dioxide is a chemical compound with the molecular formula C5H10O4S . It has a molecular weight of 166.2 . The compound is stored at a temperature of 4°C and is in liquid form .
Molecular Structure Analysis
The InChI code for 4,6-Dimethyl-[1,3,2]dioxathiane 2,2-dioxide is 1S/C5H10O4S/c1-4-3-5(2)9-10(6,7)8-4/h4-5H,3H2,1-2H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound has a melting point of 40-41°C . It is stored at a temperature of 4°C . The physical form of the compound is liquid .Scientific Research Applications
Lithium-Ion Batteries
- This compound plays a crucial role in enhancing the performance and service life of lithium-ion batteries. By incorporating it into battery materials, scientists can improve energy storage capacity, stability, and overall efficiency .
Imidazolidinium Salt Preparation
- Researchers employ 4,6-Dimethyl-[1,3,2]dioxathiane 2,2-dioxide for the synthesis of imidazolidinium salts. These salts have diverse applications, including catalysis and as intermediates in pharmaceutical chemistry .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with the compound are H302, H315, H319, and H335 . These indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
Mechanism of Action
Target of Action
It is known to play a vital role in improving the performance and service life of lithium-ion batteries .
Biochemical Pathways
The compound is an essential intermediate in organic synthesis The exact biochemical pathways affected by this compound are not clearly outlined in the available literature
Result of Action
It is known to play a significant role in the synthesis process, leading to its hydrolysis .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4,6-Dimethyl-[1,3,2]dioxathiane 2,2-dioxide. For instance, a large amount of heat is released during the synthesis process of the compound, leading to its hydrolysis . Therefore, controlling the temperature during the synthesis process is crucial to ensure the compound’s stability and efficacy.
properties
IUPAC Name |
4,6-dimethyl-1,3,2-dioxathiane 2,2-dioxide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O4S/c1-4-3-5(2)9-10(6,7)8-4/h4-5H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNUUNBNYJHRNPG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(OS(=O)(=O)O1)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dimethyl-[1,3,2]dioxathiane 2,2-dioxide | |
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